3-Pyridinecarboxylic acid, 6-(octyloxy)-

• CAS RN: 62724-90-7
• Molecular Formula: C14H21NO3
• Molecular Weight: 251.32 g/mol
• IUPAC Name: 6-octoxypyridine-3-carboxylic acid
• InChI: InChI=1S/C14H21NO3/c1-2-3-4-5-6-7-10-18-13-9-8-12(11-15-13)14(16)17/h8-9,11H,2-7,10H2,1H3,(H,16,17)
• InChI Key: QJVMDTYBBWGZLQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCOC1=NC=C(C=C1)C(=O)O

Description

3-Pyridinecarboxylic acid, 6-(octyloxy)- is a useful research compound. Its molecular formula is C14H21NO3 and its molecular weight is 251.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Separately, 5 g of 6-hydroxypyridine-3-carboxylic acid and 10 g of n-octyl bromide were dissolved in 50 ml of ethanol, 50 ml of a 3N aqueous solution of potassium hydroxide was added to the solution, and the mixture was refluxed for 24 hours. Ethanol was removed from the reacted liquid by distillation, and the residue was neutralized with dilute hydrochloric acid and extracted with ethanol. The excess of n-octyl bromide was separated from the extract by the silica gel column chromatography using n-hexane as the developing solvent. Recrystallization from a mixed solvent of hexane and chloroform gave 5.4 g of 6-octyloxypyridine-3-carboxylic acid.